Cas no 932373-78-9 ({1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol)

Technical Introduction: {1-(2-Chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol is a heterocyclic compound featuring a 1,2,3-triazole core substituted with a 2-chlorobenzyl group at the 1-position and a hydroxymethyl group at the 4-position. This structure imparts versatility as a synthetic intermediate, particularly in medicinal chemistry and agrochemical applications. The presence of both the triazole and hydroxymethyl functionalities enhances its utility in click chemistry and further derivatization, enabling the formation of diverse pharmacophores or functional materials. The 2-chlorophenyl moiety may contribute to lipophilicity, potentially influencing binding affinity in bioactive molecules. The compound’s well-defined reactivity and stability under standard conditions make it a practical building block for targeted synthesis.
{1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol structure
932373-78-9 structure
Product Name:{1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol
CAS No:932373-78-9
MF:C10H10ClN3O
MW:223.658900737762
CID:5733367
Update Time:2025-06-09

{1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-4-methanol, 1-[(2-chlorophenyl)methyl]-
    • {1-[(2-chlorophenyl)methyl]-1h-1,2,3-triazol-4-yl}methanol
    • {1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol
    • Inchi: 1S/C10H10ClN3O/c11-10-4-2-1-3-8(10)5-14-6-9(7-15)12-13-14/h1-4,6,15H,5,7H2
    • InChI Key: WSUODQLMJIMHGD-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2Cl)C=C(CO)N=N1

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Melting Point: 110-112 °C
  • Boiling Point: 431.5±55.0 °C(Predicted)
  • pka: 13.01±0.10(Predicted)

{1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol Pricemore >>

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Additional information on {1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol

Comprehensive Overview of {1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol (CAS No. 932373-78-9)

The compound {1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol (CAS No. 932373-78-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,3-triazole core and a chlorophenyl substituent, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents, aligning with the growing demand for novel therapeutic solutions.

One of the key reasons for the rising interest in {1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol is its role in click chemistry applications. The 1,2,3-triazole moiety is known for its stability and biocompatibility, making it ideal for constructing complex molecular architectures. This property is particularly relevant in the context of bioconjugation and drug delivery systems, where precision and efficiency are paramount. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are becoming indispensable tools for researchers.

Another area where CAS No. 932373-78-9 is making waves is in agrochemical innovation. With the global push for sustainable farming practices, there is a heightened focus on developing eco-friendly pesticides and herbicides. The chlorophenyl group in this compound offers potential pesticidal activity, which could lead to safer alternatives for crop protection. This aligns with the broader trend of green chemistry, where minimizing environmental impact is a top priority.

From a synthetic chemistry perspective, {1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol serves as a valuable building block for heterocyclic chemistry. Its reactivity allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability is crucial for addressing challenges in medicinal chemistry, such as improving drug solubility and bioavailability. As the demand for small-molecule therapeutics grows, so does the need for innovative intermediates like this.

In addition to its pharmaceutical and agrochemical applications, CAS No. 932373-78-9 is also being explored in material science. The 1,2,3-triazole ring’s ability to form stable complexes with metals opens doors for its use in catalysis and polymer chemistry. This versatility underscores the compound’s potential to contribute to advancements in multiple scientific disciplines, making it a topic of interest for researchers and industry professionals alike.

As the scientific community continues to uncover the potential of {1-(2-chlorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol, its relevance in cutting-edge research is expected to grow. Whether in drug development, sustainable agriculture, or advanced materials, this compound exemplifies the intersection of innovation and practicality. For those seeking to stay ahead in these fields, understanding its properties and applications is essential.

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